Perfluoroperhydrophenanthrene
Perfluoroperhydrophenanthrene
Perfluorophenanthrene is a fluorocarbon. It has a role as a radioopaque medium. It derives from a hydride of a phenanthrene.
Brand Name:
Vulcanchem
CAS No.:
306-91-2
VCID:
VC0036375
InChI:
InChI=1S/C14F24/c15-1-2(16)4(18,10(29,30)14(37,38)12(33,34)6(2,21)22)8(25,26)7(23,24)3(1,17)9(27,28)13(35,36)11(31,32)5(1,19)20
SMILES:
C12(C3(C(C(C(C1(C(C(C(C2(F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(C(C(C(C3(F)F)(F)F)(F)F)(F)F)F)F)F
Molecular Formula:
C14F24
Molecular Weight:
624.11 g/mol
Perfluoroperhydrophenanthrene
CAS No.: 306-91-2
Main Products
VCID: VC0036375
Molecular Formula: C14F24
Molecular Weight: 624.11 g/mol
CAS No. | 306-91-2 |
---|---|
Product Name | Perfluoroperhydrophenanthrene |
Molecular Formula | C14F24 |
Molecular Weight | 624.11 g/mol |
IUPAC Name | 1,1,2,2,3,3,4,4,4a,4b,5,5,6,6,7,7,8,8,8a,9,9,10,10,10a-tetracosafluorophenanthrene |
Standard InChI | InChI=1S/C14F24/c15-1-2(16)4(18,10(29,30)14(37,38)12(33,34)6(2,21)22)8(25,26)7(23,24)3(1,17)9(27,28)13(35,36)11(31,32)5(1,19)20 |
Standard InChIKey | QKENRHXGDUPTEM-UHFFFAOYSA-N |
SMILES | C12(C3(C(C(C(C1(C(C(C(C2(F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(C(C(C(C3(F)F)(F)F)(F)F)(F)F)F)F)F |
Canonical SMILES | C12(C3(C(C(C(C1(C(C(C(C2(F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(C(C(C(C3(F)F)(F)F)(F)F)(F)F)F)F)F |
Boiling Point | 210.0 °C |
Melting Point | -20.0 °C |
Description | Perfluorophenanthrene is a fluorocarbon. It has a role as a radioopaque medium. It derives from a hydride of a phenanthrene. |
Synonyms | PERFLUOROPERHYDROPHENANTHRENE;PERFLUOROPHENANTHRENE;PERFLUORO(TETRADECAHYDROPHENANTHRENE);FLUTEC PP11;FLUTECR PP11;FLUTEC(TM) PP11(R);tetracosafluorotetradecahydro-phenanthren;tetracosafluorotetradecahydro-Phenanthrene |
Reference | 1: Gurelik G, Akata F, Bilgihan K, Hasanreisoğlu B. Effects of perfluorophenanthrene on the human corneal endothelium. Int Ophthalmol. 1998;22(6):377-83. PubMed PMID: 10937854. 2: Peyman GA. Experimental vitreous and aqueous replacement with perfluorophenanthrene (PFPh). Retina. 1997;17(6):562-3. PubMed PMID: 9428026. 3: Stolba U, Krepler K, Pflug R, Velikay M, Wedrich A, Binder S. Experimental vitreous and aqueous replacement with perfluorophenanthrene. Clinical, histologic, and electrophysiologic results. Retina. 1997;17(2):146-53. PubMed PMID: 9143044. 4: Ratiglia R, Berti E, Galimberti D, Bindella A, Schweizer F, Marchi L, Rossi A. Experimental vitreous replacement with perfluorophenanthrene. Eur J Ophthalmol. 1997 Jan-Mar;7(1):59-63. PubMed PMID: 9101197. 5: Foster RE, Smiddy WS, Alfonso EC, Parrish RK 2nd. Secondary glaucoma associated with retained perfluorophenanthrene. Am J Ophthalmol. 1994 Aug 15;118(2):253-5. PubMed PMID: 8053475. 6: Viebahn M, Buettner H. Perfluorophenanthrene unsuitable for postoperative retinal tamponade. Am J Ophthalmol. 1994 Jul 15;118(1):124-6. PubMed PMID: 8023869. 7: Wallace RT, McNamara JA, Brown G, Benson W, Belmont J, Goldberg R, Federman J. The use of perfluorophenanthrene in the removal of intravitreal lens fragments. Am J Ophthalmol. 1993 Aug 15;116(2):196-200. PubMed PMID: 8352305. |
PubChem Compound | 78972 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume